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Bismuth-207

Name: Bismuth-207
Brand: Smolecule
SKU: S630243
Rating: 4 (3 reviews)

Catalog No.

S630243

CAS No.

13982-38-2

M.F

M. Wt

206.97847 g/mol

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5. Synthesis Methods
6. Applications
7. Interaction Studies
8. Others

General Information

CAS Number

13982-38-2

Product Name

Bismuth-207

IUPAC Name

bismuth-207

Molecular Formula

Molecular Weight

206.97847 g/mol

InChI

InChI=1S/Bi/i1-2

InChI Key

JCXGWMGPZLAOME-YPZZEJLDSA-N

SMILES

[Bi]

Synonyms

207Bi radioisotope, Bi-207 radioisotope, Bismuth-207

Canonical SMILES

[Bi]

Isomeric SMILES

[207Bi]

Bismuth-207 is a stable isotope of bismuth, which is a heavy metal with the atomic number 83. It has a mass number of 207 and is one of the naturally occurring isotopes of bismuth, accounting for approximately 99.98% of all bismuth found in nature. Bismuth-207 is characterized by its relatively low toxicity compared to other heavy metals, making it an attractive option for various applications in medicine and industry. The isotope has a half-life of about 1.9 × 10^19 years, indicating its stability and non-radioactive nature in practical terms.

Chemical Reactions

Typical of bismuth compounds. Notably, it can react with acids and halogens:

Reaction with Sulfuric Acid: $6\text{H}_2\text{SO}_4+2\text{Bi}\rightarrow 6\text{H}_2\text{O}+\text{Bi}_2(\text{SO}_4)_3+3\text{SO}_2$
Reaction with Nitric Acid: $\text{Bi}+6\text{HNO}_3\rightarrow 3\text{H}_2\text{O}+3\text{NO}_2+\text{Bi NO}_3)_3$
Reaction with Halogens:
Bismuth-207 forms various halides, primarily bismuth(III) halides, through reactions with halogens such as fluorine, chlorine, and bromine.

These reactions demonstrate the versatility of bismuth-207 in forming different chemical compounds under various conditions.

Biological Activity

Bismuth-207 is generally considered to have low toxicity and minimal biological activity compared to other heavy metals. Studies indicate that exposure to bismuth compounds can lead to accumulation in organs, particularly the liver, but at levels significantly lower than those associated with more toxic elements like lead or mercury . Its unique properties make it suitable for specific medical applications, including targeted alpha therapy in cancer treatment.

Synthesis Methods

Bismuth-207 can be synthesized through several methods, including:

Nuclear Reactions: Bismuth-207 can be produced by bombarding lead targets with protons in a cyclotron or linear accelerator. For example: $^{206}\text{Pb}(p,n)^{207}\text{Bi}$

This method involves nuclear transmutation where protons interact with lead nuclei to produce bismuth-207.

Chemical Extraction: Bismuth can be extracted from ores using chemical processes that involve dissolution in acids followed by precipitation or ion exchange methods .

Applications

Lead82UnstableHighBatteries, radiation shieldingThallium81StableHighElectronics, pharmaceuticalsPolonium84RadioactiveVery HighNuclear applicationsAntimony51StableModerateFlame retardants, alloys

Uniqueness of Bismuth-207:

Compared to lead and thallium, bismuth-207 exhibits significantly lower toxicity.
Unlike polonium, which is highly radioactive, bismuth-207's stability makes it suitable for medical applications without the associated risks of radiation exposure.

Interaction Studies

Research on the interactions of bismuth-207 focuses on its biokinetics and behavior within biological systems. Studies indicate that bismuth compounds can accumulate in the liver and kidneys after injection, impacting systemic uptake levels significantly . Understanding these interactions is crucial for optimizing its use in therapeutic applications and assessing potential risks associated with exposure.